Cas no 646459-49-6 (2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-)
646459-49-6 structure
Product Name:2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
CAS No:646459-49-6
MF:C18H15ClN2O4S2
MW:422.905700922012
CID:420721
PubChem ID:71379373
Update Time:2025-04-19
2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
- 5-chloro-3-(4-methylsulfonylphenyl)-2-(6-methylsulfonylpyridin-3-yl)pyridine
- 5-Chloro-6'-(methanesulfonyl)-3-[4-(methanesulfonyl)phenyl]-2,3'-bipyridine
- DTXSID70801945
- 646459-49-6
-
- Inchi: 1S/C18H15ClN2O4S2/c1-26(22,23)15-6-3-12(4-7-15)16-9-14(19)11-21-18(16)13-5-8-17(20-10-13)27(2,24)25/h3-11H,1-2H3
- InChI Key: OMTXPKJEKITPPF-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2=CN=C(C=C2)S(C)(=O)=O)C(=C1)C1C=CC(=CC=1)S(C)(=O)=O
Computed Properties
- Exact Mass: 422.01635
- Monoisotopic Mass: 422.0161770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 94.06
2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
646459-49-6 (2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk